![molecular formula C15H13N3O3S B3927560 2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide](/img/structure/B3927560.png)
2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide
Overview
Description
2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a member of the thioamide family and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is not yet fully understood. However, it has been suggested that the compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease progression. It has also been suggested that the compound may act as a free radical scavenger, thereby reducing oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its potential pharmacological properties. It has been found to exhibit various activities that make it a potential therapeutic agent for the treatment of various diseases. However, one of the limitations of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of the compound.
Future Directions
There are several future directions for the study of 2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One of the future directions is the development of new synthesis methods that are more efficient and cost-effective. Another future direction is the investigation of the compound's pharmacokinetic and pharmacodynamic properties. Additionally, further studies are needed to determine the safety and efficacy of the compound in animal models and clinical trials. Finally, the potential use of the compound as a therapeutic agent for the treatment of various diseases should be further explored.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been synthesized using various methods and has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. Further studies are needed to determine the safety and efficacy of the compound in animal models and clinical trials.
Scientific Research Applications
2-methyl-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.
properties
IUPAC Name |
2-methyl-N-[(2-nitrophenyl)carbamothioyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S/c1-10-6-2-3-7-11(10)14(19)17-15(22)16-12-8-4-5-9-13(12)18(20)21/h2-9H,1H3,(H2,16,17,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSCQUMFARRUPMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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